Cas no 2138064-75-0 (1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one)

• Product Name: 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one
• CAS No: 2138064-75-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6286250
• PubChem ID: 165496069
• Update Time: 2025-05-23

1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one
• 2138064-75-0
• EN300-1159031
• 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one

• Inchi： 1S/C12H21NO2/c1-2-9-5-6-10(14)8-11(9)13-7-3-4-12(13)15/h9-11,14H,2-8H2,1H3
• InChI Key： CODDWOYRZCQHSP-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1C(CCC1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 2138064-75-0 and Product Name: 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one

The compound with the CAS number 2138064-75-0 and the product name 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one incorporates a cyclohexane ring substituted with an ethyl group at the 2-position and a hydroxyl group at the 5-position, linked to a pyrrolidinone moiety. This configuration imparts specific physicochemical properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel molecules that can modulate biological pathways associated with various diseases. The structural features of 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one suggest that it may possess bioactivity relevant to inflammatory processes, neurodegenerative disorders, and other metabolic conditions. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility and interaction with biological targets, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of small-molecule drugs. The cyclohexyl ring provides steric hindrance, which can be critical for optimizing binding affinity to protein targets. Additionally, the hydroxyl group at the 5-position offers opportunities for further functionalization, allowing chemists to explore diverse derivatives with enhanced pharmacological properties. These attributes have positioned 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one as a subject of intense study in medicinal chemistry.

Recent research has highlighted the importance of structural diversity in drug discovery programs. The compound's unique blend of functional groups has prompted investigations into its interactions with enzymes and receptors involved in disease pathways. Preliminary studies indicate that derivatives of 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammation. These findings underscore the compound's potential as a starting point for developing novel therapeutic agents.

The synthesis of 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one presents an intriguing challenge due to the complexity of its framework. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to construct the desired structure with high enantiomeric purity. Such synthetic approaches not only enhance the accessibility of the compound but also provide insights into strategies for generating related analogs. The efficiency and scalability of these synthetic routes are crucial for advancing preclinical studies and eventual clinical development.

In the context of drug development, computational modeling has played an increasingly pivotal role in understanding molecular interactions. Virtual screening techniques have been applied to evaluate the binding affinity of 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one to various biological targets. These simulations have revealed promising interactions with proteins involved in metabolic disorders, suggesting potential therapeutic applications beyond inflammation and cancer. Such computational insights complement experimental data and accelerate the process of identifying lead compounds for further optimization.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. Studies on 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one have focused on assessing its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Initial pharmacokinetic evaluations indicate favorable properties such as moderate solubility and reasonable bioavailability, which are essential for oral administration. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses, paving the way for more comprehensive safety studies.

The integration of machine learning and artificial intelligence has revolutionized drug discovery by enabling rapid identification of promising candidates from vast chemical libraries. Algorithms trained on large datasets have been used to predict the bioactivity of 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one against multiple disease targets. These computational tools have helped refine virtual screening campaigns, focusing efforts on derivatives with enhanced potency and selectivity. The synergy between experimental chemistry and computational biology has significantly accelerated the pace of innovation in this field.

Future directions for research on 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one include exploring its mechanism of action through detailed biochemical assays and animal models. Investigating how this compound interacts with cellular pathways will provide critical insights into its therapeutic potential and help identify optimal dosing regimens. Furthermore, structure-based drug design approaches will be employed to modify key functional groups, aiming to improve pharmacological properties such as efficacy and selectivity.

The broader implications of this research extend beyond individual compounds to advancements in drug discovery methodologies. The success stories involving 1-(2-Ethyl-5-hydroxycyclohexyl)pyrrolidin-2-one contribute to a growing body of evidence demonstrating how interdisciplinary collaboration can yield transformative results in medicinal chemistry. By combining expertise from synthetic chemistry, computational biology, pharmacology, and toxicology, researchers are paving the way for more efficient and effective strategies in developing new medicines.